Cas no 50390-49-3 (2,2-Dimethyl-1-m-tolylpropan-1-one)

• Product Name: 2,2-Dimethyl-1-m-tolylpropan-1-one
• CAS No: 50390-49-3
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD03841163
• CID: 1075419
• PubChem ID: 14250269
• Update Time: 2025-04-20

2,2-Dimethyl-1-m-tolylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3',2,2-Trimethylpropiophenone
• 2,2-dimethyl-1-(3-methylphenyl)propan-1-one
• 2,2-Dimethyl-1-m-tolyl-propan-1-on
• m-Methylpivalophenon
• tert.-Butyl-3-methylphenyl-keton
• 2,2-Dimethyl-1-m-tolylpropan-1-one
• NE26487
• 2,2-dimethyl-1-(m-tolyl)propan-1-one
• AK178251
• V6253
• 1-(3-Methylphenyl)-2,2-dimethyl-1-propanone
• Z1333043398

• MDL： MFCD03841163
• Inchi： 1S/C12H16O/c1-9-6-5-7-10(8-9)11(13)12(2,3)4/h5-8H,1-4H3
• InChI Key： FIRWPECOXVVSRF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C(C)(C)C

Computed Properties

• Exact Mass: 176.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.943
• Boiling Point: 254.7°C at 760 mmHg
• Flash Point: 100.3°C
• Refractive Index: 1.5
• PSA: 17.07000
• LogP: 3.22380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones